1-(2-Ethoxybenzoyl)-2-methylpiperazine
Description
“1-(2-Ethoxybenzoyl)-2-methylpiperazine” is a chemical compound with the CAS Number: 926254-20-8 . It has a molecular weight of 234.3 . It is in powder form .
Molecular Structure Analysis
The InChI code for “1-(2-Ethoxybenzoyl)-2-methylpiperazine” is 1S/C13H18N2O2/c1-2-17-12-6-4-3-5-11 (12)13 (16)15-9-7-14-8-10-15/h3-6,14H,2,7-10H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.
Chemical Reactions Analysis
While specific chemical reactions involving “1-(2-Ethoxybenzoyl)-2-methylpiperazine” are not available, a related compound “2-ethoxy-1-ethoxycarbonyl-1,2-dihydroquinoline (EEDQ)” reacts with both acetate and amine buffers by similar mechanisms involving reaction between the protonated species and either AcO – or free amine .
Physical And Chemical Properties Analysis
“1-(2-Ethoxybenzoyl)-2-methylpiperazine” is a powder that is stored at room temperature . It has a molecular weight of 234.3 .
Safety and Hazards
The safety information for “1-(2-Ethoxybenzoyl)-2-methylpiperazine” indicates that it has several hazard statements including H302, H312, H315, H318, H332, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
It is structurally similar to nitazoxanide, which is known to stimulate autophagy and inhibit mtorc1 signaling
Mode of Action
For instance, Nitazoxanide, a structurally similar compound, is known to stimulate autophagy and inhibit mTORC1 signaling . This suggests that 1-(2-Ethoxybenzoyl)-2-methylpiperazine might have a similar mode of action, but further studies are required to confirm this.
Biochemical Pathways
Nitazoxanide, a structurally similar compound, is known to affect the autophagy pathway
Result of Action
Nitazoxanide, a structurally similar compound, is known to inhibit the intracellular proliferation of mycobacterium tuberculosis
properties
IUPAC Name |
(2-ethoxyphenyl)-(2-methylpiperazin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-3-18-13-7-5-4-6-12(13)14(17)16-9-8-15-10-11(16)2/h4-7,11,15H,3,8-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWQUVERAWNQTLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)N2CCNCC2C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Ethoxybenzoyl)-2-methylpiperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(4-Fluorophenoxy)ethyl]-3-nitro-1H-pyrazole](/img/structure/B6361766.png)
![3-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile](/img/structure/B6361775.png)
![3,5-Dibromo-1-[(2-nitrophenyl)methyl]-1H-1,2,4-triazole](/img/structure/B6361782.png)
![1-[(2,4,5-Trifluorophenyl)methyl]piperazine](/img/structure/B6361783.png)
![2-(Dibromo-1H-1,2,4-triazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one](/img/structure/B6361790.png)
![1-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}piperazine](/img/structure/B6361798.png)
![3,5-Dibromo-1-[(3-methylphenyl)methyl]-1H-1,2,4-triazole](/img/structure/B6361806.png)
![4-[(Dibromo-1H-1,2,4-triazol-1-yl)methyl]benzonitrile](/img/structure/B6361820.png)
